Cas no 1955506-54-3 (3-Cyclohexylpyrrolidine hydrochloride)

• Product Name: 3-Cyclohexylpyrrolidine hydrochloride
• CAS No: 1955506-54-3
• MF: C₁₀H₂₀ClN
• MW: 189.72550201416
• MDL: MFCD29991988
• CID: 4631239
• PubChem ID: 122156668
• Update Time: 2025-05-23

3-Cyclohexylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexylpyrrolidine hydrochloride
• 3-cyclohexylpyrrolidine hcl
• 3-cyclohexylpyrrolidine;hydrochloride
• Z2512942911
• 3-Cyclohexylpyrrolidine hydrochloride

• MDL： MFCD29991988
• Inchi： 1S/C10H19N.ClH/c1-2-4-9(5-3-1)10-6-7-11-8-10;/h9-11H,1-8H2;1H
• InChI Key： RRCKTCVYBVWDIK-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 116
• Topological Polar Surface Area: 12

Additional information on 3-Cyclohexylpyrrolidine hydrochloride

Introduction to 3-Cyclohexylpyrrolidine Hydrochloride (CAS No. 1955506-54-3)

3-Cyclohexylpyrrolidine hydrochloride, also known by its CAS registry number CAS No. 1955506-54-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, with a cyclohexyl group attached at the third position. The hydrochloride form indicates that it exists as the salt of hydrochloric acid, which is commonly used in pharmaceutical applications to enhance stability and solubility.

The structure of 3-cyclohexylpyrrolidine consists of a pyrrolidine ring (a saturated five-membered ring with one nitrogen atom) substituted with a cyclohexyl group at the third carbon atom. The cyclohexyl group adds bulk and rigidity to the molecule, potentially influencing its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The hydrochloride salt form is often preferred in pharmaceutical formulations due to its enhanced solubility in aqueous solutions, which facilitates drug delivery and bioavailability.

Recent studies have explored the potential of 3-cyclohexylpyrrolidine hydrochloride in various therapeutic areas. For instance, researchers have investigated its role as a building block for more complex molecules with potential pharmacological activity. Its rigid structure and nitrogen-containing ring make it an attractive candidate for drug design, particularly in the development of agents targeting specific biological pathways or receptors.

In terms of synthesis, 3-cyclohexylpyrrolidine can be prepared through various methods, including alkylation or reductive amination of appropriate precursors. The choice of synthetic route depends on the availability of starting materials and the desired stereochemistry of the product. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for pharmaceutical applications where stereochemistry plays a pivotal role in efficacy and safety.

The applications of CAS No. 1955506-54-3 extend beyond pharmacology into materials science and industrial chemistry. Its unique structural features make it a valuable intermediate in the synthesis of advanced materials, such as polymers or surfactants, where specific physical and chemical properties are required. Additionally, its use as a catalyst or ligand in organic transformations has been reported in recent literature, highlighting its versatility across different chemical disciplines.

From an environmental perspective, understanding the degradation pathways and ecological impact of 3-cyclohexylpyrrolidine hydrochloride is essential for sustainable chemical practices. Recent research has focused on evaluating its biodegradability under various conditions, ensuring that its use aligns with green chemistry principles and minimizes environmental footprint.

In conclusion, 3-Cyclohexylpyrrolidine hydrochloride (CAS No. 1955506-54-3) stands out as a versatile compound with promising applications across multiple domains. Its structural characteristics, combined with advancements in synthetic methodologies and pharmacological research, position it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in the advancement of science and technology.